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Compound of Interest

Compound Name: MMP3 inhibitor 3

Cat. No.: B8069900

Essential Safety and Handling Guide for MMP3
Inhibitor 3

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds such as MMP3 inhibitors. This
guide provides immediate and essential safety protocols, operational procedures, and disposal
plans for "MMP3 inhibitor 3," a representative potent inhibitor of Matrix Metalloproteinase-3.
While specific data for a compound named "MMP3 inhibitor 3" is not publicly available, this
document synthesizes safety information from various commercially available MMP-3 inhibitors
and general best practices for handling similar research chemicals.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling MMP3 inhibitor 3, a comprehensive approach to safety involves a combination
of personal protective equipment and engineering controls to minimize exposure.

Engineering Controls:

e Fume Hood: All work involving the handling of the solid compound or solutions should be
conducted in a certified chemical fume hood to prevent inhalation of any dust or aerosols.

o Ventilation: Ensure the laboratory has adequate general ventilation.
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Personal Protective Equipment (PPE):

» Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes.

e Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile gloves). It is crucial
to inspect gloves for any tears or punctures before use and to practice proper glove removal
technique to avoid skin contact.

» Skin and Body Protection: A laboratory coat is required. For procedures with a higher risk of
splashing, consider additional protective clothing such as an apron or coveralls.

o Respiratory Protection: If working outside of a fume hood is unavoidable and there is a risk
of generating dust or aerosols, a NIOSH-approved respirator appropriate for the exposure
level should be used.

Quantitative Safety Data Summary

The following table summarizes key quantitative safety data synthesized from representative
MMP-3 inhibitors. This information is crucial for risk assessment and emergency planning.
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Parameter Value Sourcel/lnterpretation
Based on typical presentation
Appearance Solid of similar chemical
compounds.
i A common purity level for
Purity >95%

research-grade inhibitors.[1]

Molecular Formula

C12H12N403S2 (Example for
MMP-3 Inhibitor 111)

The exact formula will vary
depending on the specific
inhibitor.[1]

324.4 g/mol (Example for

The exact weight will vary

Molecular Weight o depending on the specific
MMP-3 Inhibitor I11) o
inhibitor.[1]
Indicates that the substance
should be handled with
o ) standard laboratory safety
Toxicity Standard Handling (A)

precautions. May be harmful if
swallowed or absorbed
through the skin.[2][3]

Storage Temperature

-20°C

Recommended for maintaining

the stability of the compound.

For solid compounds, this is

Flash Point Not applicable often not a relevant fire hazard
metric.[2]
A common solvent for this
. ) class of compounds. Always
Solubility Soluble in DMSO

consult the specific product

datasheet.

Hazard Statements

May cause eye, skin, and

respiratory tract irritation.

Standard cautionary statement

for chemical reagents.

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr

ay. P280: Wear protective

These are standard
precautionary statements for

handling chemical substances.
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gloves/protective clothing/eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Standard Operating Procedure for Handling MMP3
Inhibitor 3

This workflow outlines the standard procedure for safely using MMP3 inhibitor 3 in a
laboratory setting, from preparation to disposal.
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Evacuate Immediate Area Notify Supervisor & EHS

: l

Don Appropriate PPE for Cleanup

Contain Spill with Absorbent Material

Clean Area with Decontaminating Solution

Dispose of Contaminated Materials as Hazardous Waste

Document the Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-mmp3-inhibitor-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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